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Compound of Interest

Compound Name: Tubulicid Red Label

Cat. No.: B1170028 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Tubulicid Red Label, a dental cavity cleanser

containing sodium fluoride. Adherence to these procedures is critical for maintaining a safe

laboratory environment and complying with regulatory standards.

Chemical Composition and Hazards
Tubulicid Red Label is an aqueous solution with a neutral pH of approximately 7.3.[1] Its

primary hazardous component is sodium fluoride (NaF). The concentration of sodium fluoride in

Tubulicid Red Label is specified as 1.0%[1][2][3][4] or in the range of 0.1-1%[5]. Sodium

fluoride is classified as toxic if swallowed and can cause skin and eye irritation[5]. Contact with

acids can liberate toxic gas[5].
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Parameter Value Reference

Active Ingredient Sodium Fluoride (NaF) [1][2][3][4][5]

Concentration 0.1 - 1.0% w/w [1][5]

pH 7.3 [1]

Physical Form Liquid [1]

Solubility Soluble in water [1]

Boiling Point +100 °C [1]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to wear appropriate Personal

Protective Equipment (PPE) to minimize exposure risks.

Eye Protection: Wear safety glasses or goggles.[1] An eye-rinse station should be readily

accessible.[1]

Hand Protection: Use chemically resistant gloves.

Body Protection: A lab coat or other protective clothing is recommended.

Step-by-Step Disposal Protocol
Disposal of Tubulicid Red Label must be conducted in accordance with local and national

regulations.[5] For laboratory settings, a neutralization step is recommended before final

disposal, particularly for larger quantities.

1. Small Quantities (e.g., residual amounts from application):

Absorb the small spill with an inert material (e.g., paper towel).

Rinse the contaminated surface thoroughly with water.[5]

Dispose of the absorbent material in the appropriate chemical waste container.
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2. Bulk Quantities (e.g., expired or unused bottles):

Consult a licensed waste disposal company: This is the most recommended method for

ensuring compliance with all regulations.[1]

In-lab Neutralization and Disposal (if permissible by institutional policy):

Step 1: Dilution: In a designated chemical fume hood, dilute the Tubulicid Red Label
solution with a large volume of water (at least a 10-fold dilution is recommended as a

general practice).

Step 2: Neutralization: While stirring, slowly add a suitable neutralizing agent. Given the

near-neutral pH, this step is primarily a precaution before sewer disposal. For fluoride-

containing waste, precipitation with calcium hydroxide to form calcium fluoride is a

common practice. However, given the low concentration, consult your institution's safety

officer for specific guidance. One safety data sheet notes that the product normally needs

to be neutralized before discharge into sewage plants.[5]

Step 3: pH Verification: After neutralization, verify that the pH of the solution is within the

acceptable range for your local wastewater system (typically between 6 and 9).

Step 4: Disposal: If permitted by local regulations and your institution's policies for low-

concentration fluoride waste, the neutralized and diluted solution may be slowly flushed

down the drain with copious amounts of running water.

Step 5: Container Rinsing: Triple rinse the empty container with water. The rinsate should

also be disposed of down the drain with plenty of water. The rinsed container can then be

disposed of as non-hazardous waste. The bottle is made of recyclable PET 01, and the

cap is HD-PE.[1]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 10 minutes with the eyelid

held open and seek medical advice.[1][5]

Skin Contact: Wash the affected area with soap and water.[1][5]
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Ingestion: Drink plenty of water or milk.[1] If a large amount is ingested, seek medical advice.

[1][5]

Disposal Workflow Diagram
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Caption: Disposal workflow for Tubulicid Red Label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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